Cas no 88339-45-1 (Benzaldehyde, 4-acetyl-2,3,5,6-tetramethyl-)

• Product Name: Benzaldehyde, 4-acetyl-2,3,5,6-tetramethyl-
• CAS No: 88339-45-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 636606
• PubChem ID: 71409001
• Update Time: 2025-04-19

Benzaldehyde, 4-acetyl-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-acetyl-2,3,5,6-tetramethyl-
• 4-acetyl-2,3,5,6-tetramethylbenzaldehyde
• 88339-45-1
• DTXSID70828773

• Inchi： 1S/C13H16O2/c1-7-9(3)13(11(5)15)10(4)8(2)12(7)6-14/h6H,1-5H3
• InChI Key： ASFNDGWYQWFPLJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=C(C)C(C=O)=C(C)C=1C

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų